Cas no 126163-56-2 (4-Ethoxy-2,3-difluorophenol)

• Product Name: 4-Ethoxy-2,3-difluorophenol
• CAS No: 126163-56-2
• MF: C₈H₈F₂O₂
• MW: 174.1447
• MDL: MFCD07368025
• CID: 820976
• PubChem ID: 14495763
• Update Time: 2025-06-16

4-Ethoxy-2,3-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2,3-difluorophenol
• 1-HYDROXY-4-ETHOXY-2,3-DIFLUOROBENZENE
• 4-Ethoxy-2,3-difluorophenol, J
• 4-Ethoxy-2,3-difluorophenol 2,3-Difluoro-4-ethoxyphenol
• 4-Ethoxy-2,3-difluorophenol,JRD
• 2,3-Difluoro-4-ethyoxyphenol
• Phenol, 4-ethoxy-2,3-difluoro-
• AK112648
• 2,3-difluoro-4-ethoxyphenol
• PKIYFPSPIFCDDB-UHFFFAOYSA-N
• 4-Ethoxy-2,3-difluorophenol, JRD
• DT1132
• 5054AA
• SBB088876
• FCH835009
• PC303083
• AX8059030
• ST24043683
• CS-W017519
• 126163-56-2
• AC-14523
• SCHEMBL423475
• 4-ethoxy-2,3-difluoro-phenol
• DTXSID40560996
• MFCD07368025
• DS-5734
• EN300-7406540
• AKOS006282952

• MDL： MFCD07368025
• Inchi： 1S/C8H8F2O2/c1-2-12-6-4-3-5(11)7(9)8(6)10/h3-4,11H,2H2,1H3
• InChI Key： PKIYFPSPIFCDDB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C([H])=C([H])C=1OC([H])([H])C([H])([H])[H])O[H])F

Computed Properties

• Exact Mass: 174.04900
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data available
• Density: 1.273
• Melting Point: 76.0 to 80.0 deg-C
• Boiling Point: 235 ºC
• Flash Point: 116 ºC
• Refractive Index: 1.488
• PSA: 29.46000
• LogP: 2.06910

4-Ethoxy-2,3-difluorophenol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501A
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Ethoxy-2,3-difluorophenol

4-Ethoxy-2,3-difluorophenol (CAS No. 126163-56-2): An Overview of Its Properties and Applications

4-Ethoxy-2,3-difluorophenol (CAS No. 126163-56-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an ethoxy group and two fluorine atoms attached to a phenol ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 4-Ethoxy-2,3-difluorophenol is C₉H₉F₂O₂, and its molecular weight is approximately 189.17 g/mol. The compound is a white to off-white crystalline solid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges from 55 to 58°C, and it has a boiling point of around 180°C at reduced pressure.

In the realm of medicinal chemistry, 4-Ethoxy-2,3-difluorophenol has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel pharmaceutical agents, particularly those targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4-Ethoxy-2,3-difluorophenol-derived compounds that exhibited potent anti-inflammatory and neuroprotective effects. These findings suggest that 4-Ethoxy-2,3-difluorophenol could serve as a valuable scaffold for the design of new therapeutic agents.

Beyond its applications in drug discovery, 4-Ethoxy-2,3-difluorophenol has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced functional materials. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that 4-Ethoxy-2,3-difluorophenol-based polymers exhibited excellent optical and electrical properties, making them suitable for applications in organic electronics and photovoltaic devices.

The synthesis of 4-Ethoxy-2,3-difluorophenol typically involves multistep processes that include halogenation, substitution, and deprotection reactions. One common synthetic route involves the reaction of 4-hydroxyphenylacetonitrile with ethyl iodide to form the ethoxy derivative, followed by selective fluorination using N-fluoro-bis(benzenesulfonyl)amine (NFSI). This method provides high yields and good selectivity, making it suitable for large-scale production.

The safety profile of 4-Ethoxy-2,3-difluorophenol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled with appropriate precautions, it is important to note that phenolic compounds can be skin irritants and may cause eye damage upon contact. Therefore, personal protective equipment such as gloves and safety goggles should be worn during handling. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

In conclusion, 4-Ethoxy-2,3-difluorophenol (CAS No. 126163-56-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an attractive intermediate for the synthesis of bioactive molecules and advanced functional materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.